4-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-6-isopropyl-2H-chromen-2-one

• IUPAC Name: 4-[[4-(2-fluorophenyl)piperazin-1-yl]methyl]-6-propan-2-ylchromen-2-one
• InChI: InChI=1S/C23H25FN2O2/c1-16(2)17-7-8-22-19(13-17)18(14-23(27)28-22)15-25-9-11-26(12-10-25)21-6-4-3-5-20(21)24/h3-8,13-14,16H,9-12,15H2,1-2H3
• InChI Key: ZXETXFCDJMPVRD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC2=C(C=C1)OC(=O)C=C2CN3CCN(CC3)C4=CC=CC=C4F
• Molecular Formula: C23H25FN2O2
• Molecular Weight: 380.5 g/mol

Description

The compound “4-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-6-isopropyl-2H-chromen-2-one” is a novel inhibitor of Equilibrative Nucleoside Transporters (ENTs), which play a vital role in nucleotide synthesis, regulation of adenosine function, and chemotherapy. It has been found to be more selective to ENT2 than to ENT1.

Synthesis Analysis

The synthesis of piperazine derivatives, such as this compound, often involves the cyclization of 1,2-diamine derivatives with sulfonium salts. The ring formation reaction between (S,S)-N,N’-bisnosyl diamine and diphenylvinylsulfonium triflate in the presence of DBU leads to protected piperazines.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include the deprotection of piperazines with PhSH followed by selective intramolecular cyclization reaction.

Scientific Research Applications

Equilibrative Nucleoside Transporters (ENTs) Inhibition

• Compound Activity : The compound FPMINT (4-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-6-imino-N-(naphthalen-2-yl)-1,3,5-triazin-2-amine) is a novel inhibitor of ENTs. .
• H-uridine uptake in both ENT1 and ENT2 without affecting Km. .

Cytotoxicity Profile Investigation

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Anticancer Applications

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Urease Inhibition (Related Compound)

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Molecular Docking Analysis

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Structure Determination

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Mechanism of Action

Target of Action

The primary targets of this compound are the Equilibrative Nucleoside Transporters (ENTs) . ENTs play a vital role in nucleotide synthesis, regulation of adenosine function, and chemotherapy . This compound is more selective to ENT2 than to ENT1 .

Mode of Action

The compound inhibits the transport of nucleosides through both ENT1 and ENT2 in a concentration-dependent manner . It reduces the maximum rate (Vmax) of uridine uptake in ENT1 and ENT2 without affecting the Michaelis constant (Km), indicating that it inhibits ENTs in an irreversible and non-competitive manner .

Biochemical Pathways

The compound affects the biochemical pathways involving nucleoside transport. By inhibiting ENTs, it disrupts the transport of nucleoside and nucleoside analogues, which are important for nucleotide synthesis and chemotherapy . In addition, it influences adenosine-related functions by regulating extracellular adenosine levels in the vicinity of its receptors .

Pharmacokinetics

Its irreversible and non-competitive inhibition of ents suggests that it may have a prolonged effect

Result of Action

The compound’s action results in the inhibition of uridine and adenosine transport through ENT1 and ENT2 . This could potentially disrupt nucleotide synthesis and chemotherapy, as well as the regulation of adenosine function .

Action Environment

Future Directions

The study of this compound and its analogues could lead to the development of useful pharmacological agents. Further structural modification may improve its potency and selectivity.